Thulium sulfide (Tm2S3)

• IUPAC Name: thulium(3+);trisulfide
• InChI: InChI=1S/3S.2Tm/q3*-2;2*+3
• InChI Key: CVSQSQKQZKJEGY-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Tm+3].[Tm+3]
• Molecular Formula: S3Tm2
• DSSTOX Substance ID: DTXSID70923919
• Molecular Weight: 434.1 g/mol
• CAS No.: 12166-30-2

Description

Thulium sulfide is a rare earth metal sulfide composed of thulium and sulfur with the chemical formula Tm2S3. It is a dark brown powder that is moderately soluble in water and acids. Thulium sulfide is known for its unique electronic structure and band gap, making it a potential candidate for applications in semiconductors and optoelectronics .

Mechanism of Action

Target of Action

Thulium sulfide (Tm2S3), also known as thulium(3+);trisulfide, is a compound that primarily targets the crystalline structure of materials . It is used in various applications due to its unique properties and interactions with other elements .

Mode of Action

Tm2S3 has a Corundum-like structure and crystallizes in the cubic Ia-3 space group . It has two inequivalent Tm3+ sites. In the first Tm3+ site, Tm3+ is bonded to six equivalent S2- atoms to form a mixture of distorted edge and corner-sharing TmS6 pentagonal pyramids . This unique structure allows Tm2S3 to interact with its targets in a specific manner, leading to various changes in the material properties.

Biochemical Pathways

For instance, certain bacteria can oxidize sulfur to derive energy

Pharmacokinetics

It’s primarily used in material science and related fields .

Result of Action

The action of Tm2S3 results in changes in the material properties. For instance, it has a calculated bulk crystalline density, typically underestimated due to calculated cell volumes overestimated on average by 3% (+/- 6%) . It also has a band gap of 2.274 eV, which is typically underestimated by common exchange-correlation functionals .

Preparation Methods

Synthetic Routes and Reaction Conditions: Thulium sulfide can be synthesized through various methods, including solid-state reactions and hydrothermal synthesis. One common method involves the reaction of thulium oxide (Tm2O3) with hydrogen sulfide (H2S) gas at elevated temperatures. The reaction is typically carried out in a controlled atmosphere to prevent oxidation:

$$\text{Tm}_2\text{O}_3 + 3\text{H}_2\text{S} \rightarrow \text{Tm}_2\text{S}_3 + 3\text{H}_2\text{O}$$Tm2​O3​+3H2​S→Tm2​S3​+3H2​O

Industrial Production Methods: Industrial production of thulium sulfide often involves high-temperature solid-state reactions. The process requires precise control of temperature and atmosphere to ensure the purity and quality of the final product. The use of advanced techniques such as chemical vapor deposition (CVD) and molecular beam epitaxy (MBE) can also be employed for the production of high-purity thulium sulfide for specialized applications .

Chemical Reactions Analysis

Types of Reactions: Thulium sulfide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Thulium sulfide can be oxidized to form thulium oxide (Tm2O3) when exposed to oxygen at high temperatures.

Reduction: Thulium sulfide can be reduced to elemental thulium and sulfur when treated with strong reducing agents such as hydrogen gas at elevated temperatures.

Substitution: Thulium sulfide can undergo substitution reactions with other metal sulfides to form mixed metal sulfides.

Major Products:

Oxidation: Thulium oxide (Tm2O3)

Reduction: Elemental thulium ™ and sulfur (S)

Substitution: Mixed metal sulfides (e.g., Tm2-xMxS3, where M is another metal)

Scientific Research Applications

Thulium sulfide has a wide range of scientific research applications due to its unique properties:

Semiconductors: Thulium sulfide is used in electronic devices due to its semiconducting properties.

Optoelectronics: It is employed in optoelectronic applications, including light-emitting diodes (LEDs) and laser diodes.

Thermoelectric Materials: Thulium sulfide is studied for use in thermoelectric devices for converting heat into electricity.

Advanced Materials and Nanotechnology:

Comparison with Similar Compounds

Thulium sulfide can be compared with other rare earth metal sulfides, such as:

• Erbium sulfide (Er2S3)
• Ytterbium sulfide (Yb2S3)
• Lutetium sulfide (Lu2S3)

Uniqueness: Thulium sulfide is unique due to its specific electronic structure and band gap, which make it particularly suitable for applications in semiconductors and optoelectronics. Compared to other rare earth metal sulfides, thulium sulfide offers distinct advantages in terms of its optical and electronic properties .